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2,5-Dimethoxy-4-methylbenzoic

acid

CAS No.: 32176-94-6

Cat. No.: B1601618

Get Quote

Executive Summary
2,5-Dimethoxy-4-methylbenzoic acid is a critical non-psychoactive reference standard in

neurochemical research.[1] Unlike its amine analogs (DOM/STP and 2C-D), which are potent

5-HT2A receptor agonists, this benzoic acid derivative serves as a terminal metabolic marker

and a structural anchor for immunochemistry.

Its primary utility lies in two distinct domains:

Forensic Neurochemistry: It acts as the definitive urinary biomarker for 2C-D (2,5-dimethoxy-

4-methylphenethylamine) exposure, distinguishing it from DOM (2,5-dimethoxy-4-

methylamphetamine), which follows a different metabolic route.[1]

Immunopharmacology: It functions as a versatile hapten.[1] The carboxylic acid moiety

allows for facile conjugation to carrier proteins (BSA, KLH), facilitating the generation of

antibodies that recognize the 2,5-dimethoxy-4-methylphenyl pharmacophore shared by a

broad class of psychotomimetics.
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Application I: Differential Metabolic Profiling
(Forensics)
Scientific Context
In neuro-toxicology, distinguishing between structurally similar phenethylamines (2C-series)

and amphetamines (DOx-series) is critical.[1]

2C-D Metabolism: 2C-D undergoes oxidative deamination by monoamine oxidase (MAO) to

form the aldehyde, which is rapidly oxidized to 2,5-dimethoxy-4-methylbenzoic acid.[1]

This acid is a major urinary metabolite.[1]

DOM Metabolism: The alpha-methyl group in DOM sterically hinders MAO.[1] Consequently,

DOM is primarily metabolized via aromatic hydroxylation or O-demethylation, not significant

deamination to the benzoic acid.

Conclusion: The presence of 2,5-dimethoxy-4-methylbenzoic acid in biological matrices

confirms intake of 2C-D and effectively rules out DOM as the primary agent.

Protocol: LC-MS/MS Detection in Biological Fluids[1]
Objective: Quantify 2,5-dimethoxy-4-methylbenzoic acid in urine or plasma.

Reagents:

Internal Standard (IS): d3-2,5-dimethoxy-4-methylbenzoic acid or tropic acid.[1]

Mobile Phase A: 0.1% Formic acid in Water.[1]

Mobile Phase B: 0.1% Formic acid in Acetonitrile.[1]

Workflow:

Sample Prep (Solid Phase Extraction):

Condition OASIS HLB cartridge with 1 mL MeOH followed by 1 mL water.[1]

Load 0.5 mL urine (pH adjusted to 3.0 with HCl).[1]
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Wash with 5% MeOH.[1]

Elute with 1 mL MeOH. Evaporate to dryness under

at 40°C.

Reconstitute in 100 µL Mobile Phase A.

LC Parameters:

Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).

Gradient: 5% B to 95% B over 8 minutes.

Flow Rate: 0.3 mL/min.[1]

MS/MS Transitions (MRM Mode):

Precursor Ion: m/z 195.0 [M-H]⁻ (Negative Mode is preferred for carboxylic acids).[1]

Quantifier Ion: m/z 136.0 (Loss of -CO₂ and -CH₃).[1]

Qualifier Ion: m/z 179.0 (Loss of -CH₃).[1]

Data Interpretation:

Analyte Retention Time Transition (Quant)
Limit of Detection
(LOD)

| 2,5-Dimethoxy-4-methylbenzoic acid | 4.2 min | 195.0

136.0 | 0.5 ng/mL | | 2C-D (Parent) | 5.8 min | 196.1

179.1 | 0.1 ng/mL |[1]

Application II: Hapten Synthesis for Antibody
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To develop ELISA kits or lateral flow assays for detecting "STP" (DOM) or 2C-D, researchers

need an immunogen.[1] The drugs themselves are too small to elicit an immune response.[1]

Strategy: Use 2,5-dimethoxy-4-methylbenzoic acid as the hapten.[1]

Mechanism: The carboxylic acid handle allows covalent attachment to a carrier protein (e.g.,

Keyhole Limpet Hemocyanin - KLH) without altering the critical aromatic ring structure

recognized by the antibody.

Result: The resulting antibodies will cross-react with both DOM and 2C-D, providing a broad-

spectrum screening tool for this chemical family.

Protocol: EDC/NHS Bioconjugation
Objective: Conjugate 2,5-dimethoxy-4-methylbenzoic acid to BSA (for screening) and KLH

(for immunization).

Materials:

Hapten: 2,5-Dimethoxy-4-methylbenzoic acid (10 mg).[1]

Carrier: BSA or KLH (10 mg).[1]

Crosslinkers: EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-

Hydroxysuccinimide).[1]

Buffer: MES (pH 4.[1]7) and PBS (pH 7.4).

Step-by-Step Procedure:

Activation: Dissolve 5 mg of the Hapten in 0.5 mL DMSO. Add to 2 mL MES buffer containing

5 mg EDC and 3 mg NHS.[1] Stir for 15 minutes at Room Temp (RT) to form the NHS-ester

active intermediate.[1]

Conjugation: Dissolve 10 mg Carrier Protein (BSA/KLH) in 2 mL PBS. Add the activated

Hapten solution dropwise to the protein solution.

Incubation: Stir the mixture for 2 hours at RT or overnight at 4°C.
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Purification: Dialyze the reaction mixture against PBS (3 changes over 24 hours) using a 10

kDa cutoff membrane to remove unreacted hapten.

Validation: Verify conjugation ratio (Hapten density) via MALDI-TOF MS or UV-Vis

absorbance shifts (compare to native protein).

Visualizing the Neurochemical Logic
The following diagrams illustrate the metabolic divergence that makes this acid a specific

marker, and the conjugation logic for immunoassay creation.
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Caption: Figure 1. Metabolic divergence showing the Acid as a specific marker for 2C-D, and its

utility in generating antibodies for the drug class.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Methyl isonicotinate | C7H7NO2 | CID 227085 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Studies on the metabolism and toxicological detection of the designer drug 2,5-dimethoxy-
4-methyl-beta- phenethylamine (2C-D) in rat urine using gas chromatographic/mass
spectrometric techniques - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: 2,5-Dimethoxy-4-methylbenzoic Acid
in Neurochemical Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1601618/docs#application-note-2-5-dimethoxy-4-
methylbenzoic-acid-in-neurochemical-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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